3-[(3,5-Dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid

• IUPAC Name: 3-[(3,5-dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C14H19NO6/c1-8-10(20-3)5-9(6-11(8)21-4)12(16)15-7-14(2,19)13(17)18/h5-6,19H,7H2,1-4H3,(H,15,16)(H,17,18)
• InChI Key: QGHXVTNLCOXHTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1OC)C(=O)NCC(C)(C(=O)O)O)OC
• Molecular Formula: C14H19NO6
• Molecular Weight: 297.30 g/mol

Description

3-[(3,5-Dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid, also known as DMHPA, is a chemical compound with potential therapeutic applications. DMHPA belongs to the class of hydroxamic acid derivatives, which have been shown to possess anti-cancer, anti-inflammatory, and anti-viral properties.

Mechanism of Action

3-[(3,5-Dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid is believed to exert its therapeutic effects through the inhibition of histone deacetylase enzymes, which play a role in regulating gene expression. By inhibiting these enzymes, this compound may alter the expression of genes involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, as well as reduce the production of inflammatory cytokines. Additionally, this compound has been shown to increase the levels of acetylated histones, which can lead to changes in gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3,5-Dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid in lab experiments is its potential therapeutic applications. This compound has been shown to possess anti-cancer and anti-inflammatory properties, making it a promising candidate for further research. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving 3-[(3,5-Dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid. One potential area of investigation is its use as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies could explore the mechanisms underlying this compound's effects on gene expression and histone acetylation. Finally, research could focus on developing more efficient methods for synthesizing and purifying this compound, which could facilitate its use in future studies.

Synthesis Methods

3-[(3,5-Dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid can be synthesized through a multi-step process involving the reaction of 3,5-dimethoxy-4-methylbenzoyl chloride with hydroxylamine, followed by esterification with 2-hydroxy-2-methylpropanoic acid. The final product is obtained through purification and isolation of the this compound compound.

Scientific Research Applications

3-[(3,5-Dimethoxy-4-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid has been the subject of several research studies due to its potential therapeutic applications. One study investigated the anti-cancer properties of this compound, showing that it can inhibit the growth of cancer cells in vitro. Another study demonstrated that this compound has anti-inflammatory effects by reducing the production of inflammatory cytokines.